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Compound of Interest

Compound Name: 2-Ethylbutyric acid

Cat. No.: B031108 Get Quote

Essential Safety and Handling Guide for 2-
Ethylbutyric Acid
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, researchers, and drug development professionals handling 2-Ethylbutyric acid.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

Chemical Identifier:

Name: 2-Ethylbutyric acid

CAS Number: 88-09-5

Molecular Formula: C₆H₁₂O₂

Hazard Summary: 2-Ethylbutyric acid is a combustible liquid that is toxic upon dermal

contact.[1] It is known to cause significant skin and eye irritation and may lead to organ

damage with repeated or prolonged exposure.[1][2][3] The target organs include the blood,

liver, and kidneys.[2][3]
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The following personal protective equipment is mandatory when handling 2-Ethylbutyric acid
to minimize exposure and ensure safety.

PPE Category Specification

Eye and Face Protection

Chemical safety goggles are required. In

situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

This complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4][5]

Hand Protection

Wear appropriate chemical-resistant gloves to

prevent skin contact.[4] While specific

breakthrough times are not detailed in the

provided results, nitrile or latex gloves are

commonly used. Always inspect gloves for

integrity before use and change them

immediately if contaminated.

Body Protection

A lab coat or apron is required.[6] For more

extensive handling, wear appropriate protective

clothing to prevent any possibility of skin

exposure.[4] Contaminated clothing must be

removed and washed before reuse.[4][5]

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[4][5] If

ventilation is inadequate or if irritation is

experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

appropriate filter (e.g., type ABEK (EN14387))

should be used.[3] A respiratory protection

program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements must be followed.

[4]
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Step 1: Pre-Handling Preparations

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Verify that the work area, preferably a chemical fume hood, is clean and operational.

Assemble all necessary materials, including 2-Ethylbutyric acid, other reagents, and

required equipment.

Confirm the availability of spill cleanup materials, such as an inert absorbent (e.g., sand,

diatomite, or universal binder).[4][5]

Don the required personal protective equipment as specified in the table above.

Step 2: Handling 2-Ethylbutyric Acid

Handle 2-Ethylbutyric acid in a well-ventilated area, ideally within a chemical fume hood, to

minimize inhalation of vapors.[4][5]

Avoid direct contact with skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.[4]

Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[1]

[4][5]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]

Step 3: Spill and Emergency Procedures

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material like dry sand or earth.[4]
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Collect the absorbed material and place it into a designated, labeled chemical waste

container.[4]

Clean the spill area with soap and water.

Major Spill or Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or

milk. Seek immediate medical attention.[4]

Step 4: Waste Disposal

All waste containing 2-Ethylbutyric acid, including empty containers and contaminated

absorbent materials, must be treated as hazardous waste.

Store waste in a tightly sealed and properly labeled container.

Dispose of all chemical waste in accordance with federal, state, and local regulations. This

should be done through an approved waste disposal facility.[5] Do not mix with other waste

materials.
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Step 1: Pre-Handling
- Check safety equipment

- Prepare workspace
- Don PPE

Step 2: Handling
- Use in fume hood

- Avoid contact
- Keep container closed

Proceed with Caution

Step 3: Spill/Exposure
- Minor: Absorb and clean

- Major: Follow first aid

If Spill Occurs

Step 4: Disposal
- Collect in labeled container

- Follow regulations

Routine Operation

After Cleanup

End

Complete

Start

Begin Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Ethylbutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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